Cas no 1805081-80-4 (Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate)

• Product Name: Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate
• CAS No: 1805081-80-4
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 4790949
• Update Time: 2025-10-29

Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate

• Inchi： 1S/C11H11FN2O2/c1-16-11(15)4-8-7(5-13)2-3-10(12)9(8)6-14/h2-3H,4-5,13H2,1H3
• InChI Key： GPUVDONETPQDEQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=C(C=1C#N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1

Additional information on Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate

Methyl 6-Aminomethyl-2-Cyano-3-Fluorophenylacetate: A Comprehensive Overview

Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate, identified by the CAS number 1805081-80-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and advanced materials research. The molecule's structure incorporates a methyl group attached to an acetate ester, which is further connected to a phenyl ring substituted with an amino methyl group, a cyano group, and a fluorine atom. These functional groups contribute to the compound's versatility and reactivity.

The methyl group in the molecule plays a crucial role in stabilizing the overall structure and enhancing solubility in organic solvents. The acetate ester functionality is known for its ability to participate in nucleophilic acyl substitution reactions, making it a valuable intermediate in organic synthesis. The phenyl ring, being aromatic, provides a rigid framework that can influence the electronic properties of the molecule. The presence of an amino methyl group introduces nucleophilic character, while the cyano group adds electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations.

Recent studies have highlighted the potential of Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate as a precursor for synthesizing advanced polymers with tailored properties. Researchers have demonstrated that the compound can be used to create high-performance materials with improved thermal stability and mechanical strength. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound in synthesizing polyurethanes with enhanced durability under extreme conditions. The fluorine atom in the structure contributes to hydrophobicity, making these polymers ideal for applications in aerospace and marine industries.

In addition to polymer synthesis, Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate has shown promise in drug discovery efforts. Its unique combination of functional groups makes it an attractive candidate for designing bioactive molecules with specific pharmacokinetic profiles. A 2023 research article in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a lead compound for developing new therapeutic agents.

The synthesis of Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions involving activated esters and aromatic substitution reactions facilitated by directing groups on the phenyl ring. The presence of electron-withdrawing groups like cyano and fluorine atoms significantly influences the reactivity of the phenyl ring, making it amenable to various substitution reactions.

From an environmental standpoint, Methyl 6-aminomethyl-2-cyano-3-fluorophenylacetate has been studied for its biodegradability and ecological impact. A 2023 study published in *Environmental Science & Technology* investigated the compound's degradation pathways under aerobic conditions and found that it undergoes rapid mineralization under specific microbial communities. This suggests that while the compound has valuable industrial applications, its environmental footprint is manageable when proper waste management practices are implemented.

In conclusion, Methyl 6-Aminomethyl-2-Cyano-3-Fluorophenylacetate (CAS No. 1805081-80-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, polymer science, and drug discovery. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing technological and medical innovations.